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Compound of Interest

Compound Name: 2-Phenylethyl propionate

Cat. No.: B1680303

Introduction

2-Phenylethyl propionate (CAS No. 122-70-3), also known as phenethyl propionate, is a
versatile fragrance ingredient valued for its sweet, floral, and fruity aroma profile.[1][2] It is an
ester of phenethyl alcohol and propionic acid, found naturally in various plants and food items
such as guava, peanuts, and cheese.[3][4] In perfumery, it is utilized to impart warmth and
sweetness to floral compositions, particularly in rose accords, and to act as a modifier in fruity
and oriental blends.[5] This document provides detailed application notes, safety information,
and experimental protocols for the quality control and safety assessment of 2-phenylethyl
propionate for use in fragrance formulations.

Section 1: Physicochemical and Olfactory
Properties

2-Phenylethyl propionate is a colorless liquid with a characteristic sweet odor reminiscent of
red rose with fruity undertones.[4][6] Its scent profile also includes honey-like and subtle
balsamic notes.[5]

Table 1: Physicochemical Data for 2-Phenylethyl Propionate
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Property Value Reference
Molecular Formula C11H1402 [31[6]
Molecular Weight 178.23 g/mol [3161[7]
CAS Registry Number 122-70-3 [31[6]

Appearance Colorless liquid [4][7]
] Sweet, floral (rose), fruity,
Odor Profile _ [1][4][5]
honey-like
Boiling Point 245 °C [41[6]
Density 1.007 g/mL at 25 °C [41[6]

Refractive Index (n20/D)

1.493

[4]16]

Soluble in organic solvents,

Solubility miscible with alcohols and [1107]
ether
Flash Point 113 °C [1]

Section 2: Applications in Perfumery

2-Phenylethyl propionate is a valuable modifier in a wide range of fragrance types.

o Floral Accords: It is extensively used to enhance and sweeten rose and other floral

compositions, providing a natural-smelling warmth.[5]

 Fruity Blends: Its inherent fruitiness makes it an excellent component for creating or

modifying fruity notes.[5]

o Oriental Compositions: The balsamic warmth of 2-phenylethyl propionate offers support to

the heart notes in oriental fragrances.[5]

» Blending and Smoothing: Its properties make it effective in smoothing the transitions

between different fragrance notes within a composition.[5]
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Recommended usage levels typically range from 0.5% to 20% in a fragrance concentrate,
depending on the desired effect.[5]

Section 3: Safety and Regulatory Information

A comprehensive safety assessment by the Research Institute for Fragrance Materials (RIFM)
has been conducted for 2-phenylethyl propionate.[3][9]

Table 2: Summary of Toxicological Data

Endpoint Result Reference

Genotoxicity Not expected to be genotoxic. [8]

Repeated Dose Toxicity

385 mg/kg/da 8
(NOAEL) g/kg/day [8]
No NOAEL available; exposure
Reproductive Toxicity is below the Threshold of [8]
Toxicological Concern (TTC).
No concern for skin
Skin Sensitization sensitization under current [8]

declared levels of use.

Phototoxicity/Photoallergenicit Not expected to be 8]

y phototoxic/photoallergenic.

Based on available data, 2-phenylethyl propionate is considered safe for use in fragrance
compositions under the current industry standards. However, as with all fragrance materials, it
should be handled in accordance with good manufacturing practices.[10][11]

Section 4: Experimental Protocols

4.1 Protocol for Purity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the methodology for determining the purity of 2-phenylethyl propionate
and identifying any potential impurities.
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Objective: To quantify the percentage purity of a 2-phenylethyl propionate sample.
Materials and Equipment:

e Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

e Capillary column suitable for fragrance analysis (e.g., DB-5ms)

e Helium (carrier gas)

e 2-Phenylethyl propionate sample

o Methanol (solvent)

e Autosampler vials

e Microsyringe

Procedure:

o Sample Preparation: Prepare a 1% (v/v) solution of the 2-phenylethyl propionate sample in
methanol.

e GC-MS Conditions:

[e]

Injector Temperature: 250 °C

[e]

Injection Mode: Split (split ratio 50:1)

o

Injection Volume: 1 pL

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

[¢]

[¢]

Oven Temperature Program:

= Initial temperature: 60 °C, hold for 2 minutes

= Ramp: 10 °C/min to 280 °C
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= Hold: 5 minutes at 280 °C

o MS Transfer Line Temperature: 280 °C
o lon Source Temperature: 230 °C

o Mass Range: 40-400 amu

o Data Analysis:

o ldentify the peak corresponding to 2-phenylethyl propionate based on its retention time
and mass spectrum.

o Integrate the peak area of all detected compounds.

o Calculate the percentage purity by dividing the peak area of 2-phenylethyl propionate by
the total peak area of all compounds and multiplying by 100.

4.2 Protocol for In Vitro Skin Sensitization Assessment: U-SENS™ Assay

This protocol is based on the OECD Test Guideline 442E and is used to assess the skin
sensitization potential of a substance by measuring the activation of dendritic cells.[12][13]

Objective: To determine if 2-phenylethyl propionate can induce the activation of dendritic
cells, a key event in the skin sensitization adverse outcome pathway.

Materials and Equipment:

U937 human cell line

Cell culture medium and supplements

Test substance (2-phenylethyl propionate) and vehicle control (e.g., DMSO)

Positive and negative controls

Flow cytometer

Antibodies for CD86 surface marker
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o 96-well cell culture plates
¢ Incubator (37 °C, 5% COz2)
Procedure:
o Cell Culture: Culture U937 cells according to standard laboratory procedures.
e EXxposure:
o Seed the U937 cells into 96-well plates.

o Prepare a range of concentrations of 2-phenylethyl propionate in the appropriate
vehicle.

o Expose the cells to the test substance, vehicle control, positive control, and negative
control for a defined period (e.g., 48 hours).

e Staining:

o After exposure, harvest the cells and wash them.

o Stain the cells with a fluorescently labeled anti-CD86 antibody.
e Flow Cytometry Analysis:

o Analyze the stained cells using a flow cytometer to quantify the expression of the CD86
surface marker.

o Data Analysis:
o Calculate the percentage of CD86-positive cells and the mean fluorescence intensity.

o A substance is considered a sensitizer if it induces a fold-change in CD86 expression
above a certain threshold (e.g., = 1.5-fold) compared to the vehicle control.[12]

Section 5: Visualizations
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Quality Control Workflow for 2-Phenylethyl Propionate

2-Phenylethyl Propionate Sample

'

Sample Preparation
(1% in Methanol)

l

GC-MS Analysis

Data Analysis
(Peak Integration)
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(%)

Pass/Fail Specification

Click to download full resolution via product page

Caption: Quality Control Workflow for Purity Analysis.
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In Vitro Skin Sensitization Assessment Workflow (U-SENS™)

U937 Cell Culture
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Caption: Workflow for Skin Sensitization Assessment.
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Logical Flow for Fragrance Formulation
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Caption: Logical Flow of Fragrance Formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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